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Introduction

In the landscape of modern drug discovery and development, the accuracy and reliability of
guantitative data are paramount. The use of radioisotopes as tracers in preclinical studies,
including absorption, distribution, metabolism, and excretion (ADME) studies, as well as in vitro
assays and molecular imaging, necessitates a rigorous approach to instrument calibration and
quality control. Isotrak™ calibration sources, a product line from Eckert & Ziegler, provide high-
quality, traceable radioactive reference sources and solutions essential for the precise
calibration of radiation measurement instruments.[1] This guide offers a technical overview of
Isotrak calibration sources, their applications in a research and drug development context, and
protocols for their use.

The Isotrak product line is manufactured in DAkkS-accredited laboratories in the USA and
Germany and the sources are traceable to national standards such as the National Institute of
Standards and Technology (NIST) in the USA and the Physikalisch-Technische Bundesanstalt
(PTB) in Germany.[1] This ensures a high degree of accuracy and reliability, which is critical for
regulatory compliance and the generation of reproducible research data.

Core Applications in Drug Development

Isotrak calibration sources are fundamental to ensuring the accuracy of a wide array of
instruments used in drug development research. Key application areas include:
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» Preclinical Imaging (PET/SPECT): Positron Emission Tomography (PET) and Single Photon
Emission Computed Tomography (SPECT) are powerful in vivo imaging modalities that
utilize radiotracers to visualize and quantify biological processes. Accurate calibration of
these imaging systems is crucial for obtaining reliable quantitative data on radiotracer uptake
in tissues and organs. Isotrak sources, including point sources, flood sources, and calibration
phantoms, are used for daily quality control, system calibration, and performance evaluation
of PET and SPECT scanners.

 In Vitro Assays: Radiometric assays, such as radioligand binding assays, enzyme inhibition
assays, and cell-based uptake studies, rely on the accurate measurement of radioactivity.
Liquid scintillation counters and gamma counters are the workhorses for these applications.
Isotrak liquid scintillation standards and gamma reference sources are used to create
calibration curves, determine counting efficiency, and perform routine quality control to
ensure the accuracy of these measurements.

o Metabolism and Pharmacokinetic Studies: The use of radiolabeled compounds is the gold
standard for ADME studies, providing a quantitative assessment of a drug candidate's fate in
a biological system. Accurate measurement of radioactivity in various biological matrices
(e.g., plasma, urine, feces, tissues) is essential. Isotrak sources are used to calibrate the
instruments (e.g., liquid scintillation counters, gamma counters) used for these analyses.

» Radiation Protection and Safety: Research laboratories handling radioactive materials are
required to monitor for contamination and ensure the safety of personnel. Isotrak check
sources are used for the routine functional testing of radiation survey meters and
contamination monitors.

Quantitative Data of Representative Isotrak
Calibration Sources

The following tables summarize the technical specifications for a selection of Isotrak calibration
sources relevant to drug development applications.

Gamma Emitters for Spectrometry and Dose Calibrator
Calibration
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Primary
. . Product . .
Radionuclid Nominal Physical Gamma .
Code o . Half-life
e Activity Form Energies
(Example)
(keV)
Cobalt-57 CDRB8151 74 kBq Disc Source 122.1, 136.5 271.8 days
) 1173.2,
Cobalt-60 CKRB8151 74 kBq Disc Source 5.27 years
13325
Cesium-137 CDRB18308 370 kBq Disc Source 661.7 30.07 years
) ] ) 81.0, 302.9,
Barium-133 on request various Point Source 356.0 10.51 years
Sodium-22 SKRB8151 74 kBq Disc Source 511.0, 12745 2.60 years
Germanium- ) Cylindrical 511.0 (from
on request various 270.95 days
68 Phantom Ga-68)

Beta Emitters for Detector Calibration and Quality

Control
. . Product . . Max. Beta
Radionuclid Nominal Physical .
Code . Energy Half-life
e Activity Form
(Example) (MeV)
Strontium-90 ) 0.546 (Sr-90),
) SIRB8151 74 kBq Disc Source 28.79 years
/ Yttrium-90 2.28 (Y-90)
) Liquid
Carbon-14 on request various 0.156 5730 years
Standard
N _ Liquid
Tritium (H-3) on request various 0.0186 12.32 years
Standard
) ) Liquid 3.01 x 1075
Chlorine-36 on request various 0.709
Standard years
) ] Liquid
Nickel-63 on request various 0.0659 100.1 years
Standard
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Alpha Emitters for Spectrometer Calibration

Primary
] ] Product ] )
Radionuclid Nominal Physical Alpha .
Code o . Half-life
e Activity Form Energies
(Example)
(MeV)
Americium- )
a1 AMRB8151 74 kBq Disc Source 5.486, 5.443 432.2 years
Plutonium- ] ) 5.157, 5.144, 241 x10M
on request various Disc Source
239 5.106 years
Gadolinium- _ _
148 on request various Disc Source 3.183 74.6 years

iquid Scintillation (I SC) lard

] ] Nominal ) ] Quenching
Standard Type Radionuclides o Vial Size
Activity Agent

3H, 14C, ~4167 Bq (3H),
Unquenched Set 20mlor 7 ml None

Background ~1667 Bq (*4C)
Quenched Sets ] ]

3H or 1*C various 20 mlor 7 ml Nitromethane
(Toluene)
Quenched Sets ] ]

3H or 1*C various 20 mlor 7 ml Nitromethane

(Ultima Gold)

Experimental Protocols

The following are generalized protocols for the use of Isotrak calibration sources in a drug
development research setting. Researchers should always refer to the specific instrument
manufacturer's guidelines and their institution's radiation safety protocols.

Protocol 1: Daily Quality Control of a Gamma Counter

Objective: To verify the stability and performance of a Nal(Tl) well-type gamma counter using a
Cesium-137 check source.
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Materials:

e |sotrak Cesium-137 check source (e.g., disc or rod source of known activity).

¢ Gamma counter.

e Logbook for recording QC data.

Procedure:

e Background Measurement:

o Ensure the gamma counter well is empty.

o Initiate a background count for a predefined time (e.g., 1 minute).

o Record the background counts per minute (CPM) in the logbook. The background should
be within the established acceptable range.

e Source Measurement:

o Carefully place the Cs-137 check source in a reproducible position within the well detector.

o Initiate a count for the same predefined time as the background measurement.

o Record the source CPM in the logbook.

o Data Analysis:

o Subtract the background CPM from the source CPM to obtain the net CPM.

o Compare the net CPM to the expected value for the source on that day (corrected for
radioactive decay). The measured CPM should be within a predefined acceptance range
(e.g., £ 2 standard deviations) of the expected value.

e Action:

o If the measurement is within the acceptable range, the instrument is ready for use.
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o If the measurement is outside the acceptable range, do not use the instrument and report
the issue to the laboratory manager or radiation safety officer.

Protocol 2: Calibration of a Preclinical SPECT System

Objective: To perform a uniformity and sensitivity calibration of a SPECT camera using a
Cobalt-57 flood source.

Materials:

« |sotrak Cobalt-57 flood source of appropriate activity and size for the detector.
e SPECT imaging system.

o Gantry or stand to hold the flood source.

Procedure:

e System Preparation:

o Turn on the SPECT system and allow it to warm up according to the manufacturer's
instructions.

o Retract the patient bed and any other potential obstructions from the field of view.
e Source Positioning:

o Carefully place the Co-57 flood source on the gantry or stand, ensuring it is centered and
parallel to the detector face.

e Image Acquisition:

o Select the appropriate radionuclide (Co-57) and energy window on the acquisition
console.

o Initiate the uniformity and sensitivity acquisition sequence as per the manufacturer's
protocol. This typically involves acquiring a high-count image of the flood source.

o Data Analysis:
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o The system software will automatically analyze the acquired image for uniformity
(variations in pixel counts across the field of view) and sensitivity (the ability of the detector
to convert gamma rays into a signal).

o The results will be compared to the manufacturer's specifications.

e Correction and Action:

o If the uniformity is out of specification, a new uniformity correction map will be generated
and applied to subsequent patient and phantom studies.

o If the sensitivity is out of specification, it may indicate a detector problem that requires
service.

o Record the results of the calibration in the system logbook.

Visualizing Experimental Workflows with Graphviz

The following diagrams illustrate the logical flow of key experimental procedures where Isotrak
calibration sources are integral.
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Daily Quality Control Workflow for a Gamma Counter.
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SPECT System Uniformity Calibration Workflow.
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Conclusion

Isotrak calibration sources are an indispensable tool for researchers, scientists, and drug
development professionals who rely on accurate and reproducible data from radiation
measurement instruments. Their traceability to national standards, wide range of available
radionuclides and physical forms, and high manufacturing quality provide the necessary
confidence for their use in the demanding and highly regulated environment of preclinical
research. By implementing rigorous quality control and calibration procedures using Isotrak
sources, researchers can enhance the integrity of their data, leading to more reliable
conclusions in the drug discovery and development process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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